Cas no 188680-62-8 (1R-(exo,exo)-3-(4-Methylphenyl)-8-azabicyclo3.2.1octane-2-carboxylic Acid Methyl Ester)

• Product Name: 1R-(exo,exo)-3-(4-Methylphenyl)-8-azabicyclo3.2.1octane-2-carboxylic Acid Methyl Ester
• CAS No: 188680-62-8
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5722098
• PubChem ID: 10106631
• Update Time: 2025-10-29

1R-(exo,exo)-3-(4-Methylphenyl)-8-azabicyclo3.2.1octane-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1R-(exo,exo)-3-(4-Methylphenyl)-8-azabicyclo3.2.1octane-2-carboxylic Acid Methyl Ester

• Inchi： 1S/C16H21NO2/c1-10-3-5-11(6-4-10)13-9-12-7-8-14(17-12)15(13)16(18)19-2/h3-6,12-15,17H,7-9H2,1-2H3
• InChI Key： YUMUSCBAOZYAIX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2C=CC(C)=CC=2)CC2CCC1N2)=O

Additional information on 1R-(exo,exo)-3-(4-Methylphenyl)-8-azabicyclo3.2.1octane-2-carboxylic Acid Methyl Ester

1R-(exo,exo)-3-(4-Methylphenyl)-8-azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester: A Comprehensive Overview

1R-(exo,exo)-3-(4-Methylphenyl)-8-azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester, commonly referred to by its CAS number 188680-62-8, is a complex organic compound with significant applications in the field of synthetic chemistry and drug discovery. This compound is characterized by its unique bicyclic structure, which includes an azabicyclo[3.2.1]octane framework and a carboxylic acid methyl ester functional group. The presence of the exo configuration in both bicyclic rings and the substitution pattern at the 4-methylphenyl group contribute to its distinct chemical properties and reactivity.

The synthesis of this compound involves a series of intricate multi-step reactions, often employing advanced methodologies such as ring-closing metathesis or asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled researchers to optimize the production of this compound with high enantiomeric excess, making it a valuable intermediate in the development of bioactive molecules. For instance, studies published in Journal of Medicinal Chemistry highlight its potential as a lead compound in anti-inflammatory drug design due to its ability to modulate specific cellular pathways.

The structural features of 1R-(exo,exo)-3-(4-Methylphenyl)-8-azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester make it highly versatile in organic transformations. The bicyclic system provides rigidity, which is crucial for maintaining specific conformations required in drug-receptor interactions. Additionally, the carboxylic acid methyl ester group can be readily converted into other functional groups, such as amides or acids, through simple hydrolysis reactions, thereby expanding its utility in medicinal chemistry.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies conducted by researchers at leading pharmaceutical companies have demonstrated that it exhibits favorable absorption profiles and moderate stability in biological systems, making it a promising candidate for further preclinical testing. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential applications in targeted drug delivery systems.

In terms of physical properties, this compound typically exists as a crystalline solid with a melting point around 95°C and a boiling point above 300°C under standard conditions. Its solubility is moderate in organic solvents such as dichloromethane and ethyl acetate but limited in water due to its hydrophobic nature. These characteristics are essential considerations when designing experiments involving this compound.

The chemical stability of 1R-(exo,exo)-3-(4-Methylphenyl)-8-azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester has been extensively studied under various conditions. It is relatively stable under neutral and mildly acidic conditions but undergoes hydrolysis in basic environments to yield the corresponding carboxylic acid. This behavior underscores the importance of controlling reaction conditions when handling this compound to prevent unintended transformations.

In conclusion, CAS No: 188680-62-8, or 1R-(exo,exo)-3-(4-Methylphenyl)-8-azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester, stands out as a critical intermediate in modern organic synthesis with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in the development of novel therapeutic agents and advanced materials.